![molecular formula C4H10OS B052129 2-(Ethylthio)ethanol CAS No. 110-77-0](/img/structure/B52129.png)
2-(Ethylthio)ethanol
Overview
Description
Synthesis Analysis
The synthesis of 2-(Ethylthio)ethanol involves chemical reactions that convert acetic acid into a labeled alcohol, utilizing 13C nuclear magnetic resonance spectroscopy for evaluation. This process includes the conversion of ROH to RCl through different methods, ultimately leading to the formation of 1-chloro-2-(ethylthio)ethane as a product. The synthesis pathway suggests the activation of the hydroxy-group followed by internal displacement, resulting in the formation of a specific ion captured by chloride (Billington & Golding, 1982).
Molecular Structure Analysis
Molecular structure analysis reveals the crystal structure of binuclear copper(II) complexes with 2-[2-(2-pyridyl)ethylthio] ethanol. The structure determined by X-ray diffraction shows a triclinic space group, highlighting the coordination around copper atoms and the significance of the chelate ring conformation on magnetic properties (Mikuriya et al., 1983).
Chemical Reactions and Properties
This compound participates in various chemical reactions, including its use as a protecting group for carboxylic acids and in the synthesis of sugar-modified thymidine derivatives. These reactions showcase the compound's reactivity and potential applications in polymer chemistry and nucleotide synthesis (Elladiou & Patrickios, 2012), (D’Onofrio et al., 2006).
Physical Properties Analysis
The study of this compound's physical properties, including phase-change behavior and magnetic susceptibility, reveals insights into its stability and response to temperature changes. These properties are crucial for its application in materials science and coordination chemistry (Mikuriya & Toriumi, 1993).
Chemical Properties Analysis
The chemical properties of this compound, such as its role in the synthesis of ethyl acetate from ethanol and its participation in enzymatic pathways for ethanol and acetaldehyde metabolism, highlight its versatility. These properties are essential for understanding its potential uses in chemical synthesis and biological systems (Inui et al., 2002), (Riveros-Rosas et al., 1997).
Scientific Research Applications
Catalytic Production of Higher Alcohols from Ethanol : Patel et al. (2015) discuss the application of sustainability metrics in chemical research, particularly focusing on the production of higher alcohols from ethanol via the Guerbet reaction. 2-Ethyl-1-hexanol is examined as an example of these higher alcohols, highlighting opportunities for such alcohols from biobased ethanol and comparing the biobased route with conventional fossil-based processes from economic and environmental perspectives (Patel et al., 2015).
Microscopy Applications of Ethanol-Infiltrated Tissue : Christensen and Lowry (1995) present a method for preparing tissues for light and electron microscopy using ethanol. They demonstrate that ethanol-infiltrated tissues can be frozen and sectioned directly without embedding, suggesting ethanol's utility in preserving tissue morphology for microscopic examination (Christensen & Lowry, 1995).
Ethanol Concentration Regulation in Industrial Applications : Rivai et al. (2015) developed a device to control ethanol concentration in water, utilizing a capacitive sensor in a PID controller. This research underscores the importance of accurately maintaining ethanol concentration for its varied industrial and medical applications (Rivai et al., 2015).
Structural Studies of Ethylthio Compounds : Aktan et al. (2017) conducted a detailed study on 2-(ethylthio)pyrimidine-4,6-diamine (ETPD), providing insights into its structure through X-ray diffraction analysis and DFT calculations. This study contributes to the understanding of the molecular structure and properties of ethylthio compounds (Aktan et al., 2017).
Electroreduction of Acetaldehyde to Ethanol on Copper : Ledezma-Yanez et al. (2016) explore the electroreduction of acetaldehyde to ethanol on copper surfaces, providing insights into the mechanisms of ethanol production in electrochemical processes (Ledezma-Yanez et al., 2016).
Ethanol as a Biomarker in Medical and Forensic Applications : Wurst et al. (2005) discuss the use of ethanol and its metabolites as biomarkers in clinical and forensic medicine. This review highlights the diagnostic roles of ethanol metabolites, particularly in monitoring alcohol consumption (Wurst et al., 2005).
Safety and Hazards
properties
IUPAC Name |
2-ethylsulfanylethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10OS/c1-2-6-4-3-5/h5H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNRIEBFNWGMXKP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3059393 | |
Record name | Ethanol, 2-(ethylthio)- | |
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Molecular Weight |
106.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Pale straw-colored liquid; [HSDB] Colorless liquid with an unpleasant odor; [Alfa Aesar MSDS], Clear colourless to yellow liquid; Powerful meat-like aroma | |
Record name | 2-(Ethylthio)ethanol | |
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Record name | Ethyl 2-hydroxyethyl sulfide | |
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URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1890/ | |
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Boiling Point |
184.5 °C, Boiling point at 28 mm Hg = 99 °C | |
Record name | 2-(ETHYLTHIO)ETHANOL | |
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Solubility |
Sol in ether, other org solvents, Soluble in ethanol, very sol in acetone, Practically insoluble or insoluble in water, Soluble (in ethanol) | |
Record name | 2-(ETHYLTHIO)ETHANOL | |
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Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Ethyl 2-hydroxyethyl sulfide | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1890/ | |
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Density |
1.0166 at 20 °C/4 °C, 1.015-1.023 (20°) | |
Record name | 2-(ETHYLTHIO)ETHANOL | |
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Record name | Ethyl 2-hydroxyethyl sulfide | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1890/ | |
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Vapor Pressure |
0.19 [mmHg] | |
Record name | 2-(Ethylthio)ethanol | |
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Color/Form |
Pale straw liquid | |
CAS RN |
110-77-0 | |
Record name | 2-(Ethylthio)ethanol | |
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Record name | 2-(Ethylthio)ethanol | |
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Record name | 2-(ETHYLTHIO)ETHANOL | |
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Record name | Ethanol, 2-(ethylthio)- | |
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Record name | Ethanol, 2-(ethylthio)- | |
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Record name | 2-(ethylthio)ethanol | |
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Record name | 2-(ETHYLTHIO)ETHANOL | |
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Record name | 2-(ETHYLTHIO)ETHANOL | |
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Melting Point |
-100 °C | |
Record name | 2-(ETHYLTHIO)ETHANOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5541 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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